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Compound of Interest

Compound Name: Diisopropyl sulfite

Cat. No.: B117700 Get Quote

This document provides comprehensive guidance on the proper and safe disposal of

diisopropyl sulfite, designed for researchers, scientists, and drug development professionals.

Adherence to these procedures is critical for ensuring laboratory safety and environmental

protection.

Pre-Disposal Safety and Handling
Before initiating the disposal process, it is imperative to understand the hazards associated

with diisopropyl sulfite and to take the necessary safety precautions.

1.1. Hazard Identification: Diisopropyl sulfite is a combustible liquid that can cause skin and

serious eye irritation.[1][2] It is crucial to handle this chemical in a well-ventilated area and

away from any potential ignition sources such as heat, sparks, or open flames.[1]

1.2. Personal Protective Equipment (PPE): To ensure personal safety, the following PPE must

be worn when handling diisopropyl sulfite:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A lab coat or chemical-resistant apron.

Respiratory Protection: In case of inadequate ventilation, use a NIOSH-approved respirator.
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Work should be conducted in an area with readily accessible eyewash stations and safety

showers.[3]

1.3. Chemical Incompatibility: Diisopropyl sulfite is incompatible with the following substances

and should not be mixed with them during storage or disposal:

Strong oxidizing agents

Strong bases

Strong reducing agents[3]

Quantitative Data and Physical Properties
The following table summarizes key quantitative data for diisopropyl sulfite, which is essential

for its safe handling and disposal.

Property Value Reference

CAS Number 4773-13-1 [1][2]

Molecular Formula C₆H₁₄O₃S [1][2]

Molecular Weight 166.24 g/mol [1][2]

Appearance
Colorless to light yellow/orange

clear liquid
[1]

Boiling Point 170 °C [1]

Flash Point 67 °C [1]

Density 1.01 g/cm³ [1]

Storage Temperature 2-8°C, under inert atmosphere [1]

Step-by-Step Disposal Procedure
The disposal of diisopropyl sulfite must be carried out in compliance with local, state, and

federal regulations. The following is a general procedural guide.
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Step 1: Waste Collection

Collect waste diisopropyl sulfite in a dedicated, properly labeled, and sealed container.

The container must be compatible with the chemical; a glass bottle is often suitable.

Do not mix diisopropyl sulfite with other waste chemicals, especially those listed as

incompatible.[4]

Fill the waste container to no more than 75% of its capacity to allow for vapor expansion.[5]

Step 2: Labeling and Storage

Clearly label the waste container with "Hazardous Waste," the full chemical name

"Diisopropyl Sulfite," and any associated hazard symbols (e.g., flammable, irritant).

Store the sealed waste container in a designated hazardous waste accumulation area. This

area should be a well-ventilated, cool, and dry location, away from heat and ignition sources.

[1]

Step 3: Arrange for Professional Disposal

Diisopropyl sulfite should not be disposed of down the drain or in regular trash.

Contact a licensed hazardous waste disposal company to arrange for the pickup and proper

disposal of the chemical waste.[6]

Provide the disposal company with a copy of the Safety Data Sheet (SDS) for diisopropyl
sulfite.

Step 4: Spill Management In the event of a spill, follow these procedures:

Minor Spills:

Immediately alert personnel in the area.

If flammable vapors are a risk, extinguish all nearby ignition sources.[7]
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Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, dry

sand, or earth.

Collect the contaminated absorbent material into a sealed container for hazardous waste

disposal.

Clean the spill area with soap and water.

Major Spills:

Evacuate the area immediately.

Contact your institution's environmental health and safety (EHS) department or emergency

response team.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of diisopropyl
sulfite.
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Start: Diisopropyl Sulfite for Disposal

1. Assess Hazards & Don PPE
(Goggles, Gloves, Lab Coat)

2. Collect Waste in a
Compatible, Labeled Container

Spill OccursIs Container < 75% Full?

No, use another container

3. Seal Container Tightly

Yes

4. Store in Designated
Hazardous Waste Area

5. Contact Licensed
Hazardous Waste Company

6. Provide SDS to Disposal Company

End: Proper Disposal

Minor Spill:
Absorb, Collect, Clean

Assess Severity

Major Spill:
Evacuate & Call EHS

Assess Severity

Dispose of spill debris

Click to download full resolution via product page

Caption: Workflow for the safe disposal of diisopropyl sulfite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b117700?utm_src=pdf-custom-synthesis
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB2111609.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Diisopropyl-sulfite
https://www.fishersci.com/store/msds?partNumber=AAB2130218&productDescription=DIISOPROPYL+SULFIDE+99%25+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/SG/en/sds/aldrich/cds013595?userType=undefined
https://www.nipissingu.ca/sites/default/files/2019-06/NU%20Hazardous%20Materials%20Disposal%20Guide.pdf
https://www.tcichemicals.com/BE/en/sds/D2954_EU_6N.pdf
https://datasheets.scbt.com/sc-239760.pdf
https://www.benchchem.com/product/b117700#diisopropyl-sulfite-proper-disposal-procedures
https://www.benchchem.com/product/b117700#diisopropyl-sulfite-proper-disposal-procedures
https://www.benchchem.com/product/b117700#diisopropyl-sulfite-proper-disposal-procedures
https://www.benchchem.com/product/b117700#diisopropyl-sulfite-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b117700?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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